Cas no 1805890-23-6 (1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1805890-23-6
• MF: C₁₁H₈BrF₅O
• MW: 331.076640129089
• CID: 4976138
• Update Time: 2025-10-29

1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O/c12-5-9(18)3-6-1-7(10(13)14)4-8(2-6)11(15,16)17/h1-2,4,10H,3,5H2
• InChI Key： JIWTWTFCNJGBTF-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one

Research Briefing on 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one (CAS: 1805890-23-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated compounds in drug discovery and development. Among these, 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one (CAS: 1805890-23-6) has emerged as a key intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

The compound 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one is characterized by its unique fluorinated aromatic core, which imparts enhanced metabolic stability and lipophilicity. Recent studies have explored its utility as a building block in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the development of novel Bruton's tyrosine kinase (BTK) inhibitors, showcasing its versatility in medicinal chemistry.

In addition to its synthetic applications, this compound has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain inflammatory markers, although further validation is required. The presence of multiple fluorine atoms in its structure is believed to contribute to its interaction with biological targets, making it a promising candidate for further optimization.

From a methodological perspective, recent research has focused on optimizing the synthesis of 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one to improve yield and purity. A 2024 report in Organic Process Research & Development detailed a scalable, one-pot synthesis route that reduces the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the potential applications of this compound extend beyond oncology and inflammation. Emerging studies are exploring its use in the development of antiviral agents, leveraging its ability to modulate protein-protein interactions. However, challenges such as solubility and pharmacokinetic properties must be addressed to fully realize its therapeutic potential.

In conclusion, 1-Bromo-3-(3-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one represents a valuable tool in modern drug discovery. Its unique chemical properties and versatility underscore its importance in the synthesis of next-generation therapeutics. Continued research into its biological activities and synthetic optimization will undoubtedly yield further insights, paving the way for innovative treatments in the years to come.